Cas no 119478-09-0 ([1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI))

• Product Name: [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI)
• CAS No: 119478-09-0
• MF: C₄₀H₄₆O₁₄
• MW: 750.784853458405
• CID: 218300
• Update Time: 2024-03-01

[1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]-(9CI)
• CerberalignanA
• [1,1'-Biphenyl]-2,2'-diol,3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-fur
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-dimethoxy-5,5'-bis[[tetrahydro-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)-3-furanyl]methyl]- (9CI)

• Inchi： 1S/C40H46O14/c1-49-31-13-23(5-7-29(31)43)37-27(17-41)39(47,19-53-37)15-21-9-25(35(45)33(11-21)51-3)26-10-22(12-34(52-4)36(26)46)16-40(48)20-54-38(28(40)18-42)24-6-8-30(44)32(14-24)50-2/h5-14,27-28,37-38,41-48H,15-20H2,1-4H3
• InChI Key： SZBZRBDIQDAGDJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(CC3(O)C(CO)C(C4=CC=C(O)C(OC)=C4)OC3)=CC(OC)=C2O)=CC(CC2(O)C(CO)C(C3=CC=C(O)C(OC)=C3)OC2)=CC(OC)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• XLogP3: 0.648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 7,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 7,9'-epoxylignans